Cas no 116170-90-2 (Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate)

• Product Name: Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
• CAS No: 116170-90-2
• MF: C₉H₁₀N₂O₂S₂
• MW: 242.317899227142
• MDL: MFCD00085050
• CID: 135862
• PubChem ID: 474798
• Update Time: 2025-04-19

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester
• Ethyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
• Methyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
• 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester
• 3-amino-4-cyano-5-methylthio-2-thiophenecarboxylic acid ethyl ester
• ethyl 3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate
• 3-Amino-2-carboethoxy-4-cyano-5-(methylthio)thiophene
• Ethyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate
• CHEMBL107214
• methyl 3-amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
• FT-0626019
• ethyl 3-amino-4-cyano-5-(methylsulfanyl)-2-thiophenecarboxylate
• AN-584/42126138
• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, ethyl ester
• SY081377
• Maybridge1_004738
• DTXSID90332988
• 116170-90-2
• AM802996
• A803568
• BRD-K91381011-001-01-4
• AS-39429
• BCP21983
• 3-Amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylic acid ethyl ester
• Ethyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate
• ethyl 3-amino-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
• CS-0036208
• 3-Amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid ethyl ester, AldrichCPR
• CCG-56475
• W-204895
• AKOS004123155
• MFCD00085050
• SCHEMBL623739
• HMS554P08
• SR-01000645428-1
• SB67039
• BMYKQPLSSCCDQS-UHFFFAOYSA-N
• ETHYL3-AMINO-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
• ALBB-033984
• BBL100961
• STL554755
• DB-015654

• MDL： MFCD00085050
• Inchi： 1S/C9H10N2O2S2/c1-3-13-8(12)7-6(11)5(4-10)9(14-2)15-7/h3,11H2,1-2H3
• InChI Key： BMYKQPLSSCCDQS-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OCC)N)SC

Computed Properties

• Exact Mass: 242.01800
• Monoisotopic Mass: 242.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.37
• Boiling Point: 447.3°Cat760mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.615
• PSA: 129.65000
• LogP: 2.68178

Ethyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives